N-[1-methyl-2-(2-thienyl)ethyl]-5-[(pyrimidin-2-ylthio)methyl]-2-furamide

• IUPAC Name: 5-(pyrimidin-2-ylsulfanylmethyl)-N-(1-thiophen-2-ylpropan-2-yl)furan-2-carboxamide
• InChI: InChI=1S/C17H17N3O2S2/c1-12(10-14-4-2-9-23-14)20-16(21)15-6-5-13(22-15)11-24-17-18-7-3-8-19-17/h2-9,12H,10-11H2,1H3,(H,20,21)
• InChI Key: BQEYZKYWLUIBGH-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CC=CS1)NC(=O)C2=CC=C(O2)CSC3=NC=CC=N3
• Molecular Formula: C17H17N3O2S2
• Molecular Weight: 359.5 g/mol

Description

N-[1-methyl-2-(2-thienyl)ethyl]-5-[(pyrimidin-2-ylthio)methyl]-2-furamide, also known as PNU-95700, is a potent and selective inhibitor of the enzyme fatty acid amide hydrolase (FAAH). FAAH is responsible for the degradation of the endocannabinoid anandamide, which plays a role in pain modulation, appetite regulation, and mood regulation. By inhibiting FAAH, PNU-95700 increases the levels of anandamide in the body, leading to potential therapeutic benefits. In

Mechanism of Action

N-[1-methyl-2-(2-thienyl)ethyl]-5-[(pyrimidin-2-ylthio)methyl]-2-furamide works by inhibiting the enzyme FAAH, which is responsible for the degradation of the endocannabinoid anandamide. By inhibiting FAAH, N-[1-methyl-2-(2-thienyl)ethyl]-5-[(pyrimidin-2-ylthio)methyl]-2-furamide increases the levels of anandamide in the body, leading to potential therapeutic benefits. Anandamide is known to play a role in pain modulation, appetite regulation, and mood regulation.
Biochemical and Physiological Effects:
N-[1-methyl-2-(2-thienyl)ethyl]-5-[(pyrimidin-2-ylthio)methyl]-2-furamide has been shown to increase the levels of anandamide in the body, leading to potential therapeutic benefits. Anandamide is known to play a role in pain modulation, appetite regulation, and mood regulation. Additionally, N-[1-methyl-2-(2-thienyl)ethyl]-5-[(pyrimidin-2-ylthio)methyl]-2-furamide has been shown to have analgesic, anxiolytic, and antidepressant effects in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using N-[1-methyl-2-(2-thienyl)ethyl]-5-[(pyrimidin-2-ylthio)methyl]-2-furamide in lab experiments is its potency and selectivity for FAAH. This allows for more precise manipulation of the endocannabinoid system and reduces the risk of off-target effects. However, one limitation of using N-[1-methyl-2-(2-thienyl)ethyl]-5-[(pyrimidin-2-ylthio)methyl]-2-furamide is its relatively short half-life, which may require frequent dosing in experiments.

Future Directions

There are several potential future directions for research on N-[1-methyl-2-(2-thienyl)ethyl]-5-[(pyrimidin-2-ylthio)methyl]-2-furamide. One area of interest is its potential as a treatment for chronic pain. Additionally, N-[1-methyl-2-(2-thienyl)ethyl]-5-[(pyrimidin-2-ylthio)methyl]-2-furamide may have potential as a treatment for anxiety and depression. Further research is needed to fully understand the therapeutic potential of N-[1-methyl-2-(2-thienyl)ethyl]-5-[(pyrimidin-2-ylthio)methyl]-2-furamide and its effects on the endocannabinoid system.

Scientific Research Applications

N-[1-methyl-2-(2-thienyl)ethyl]-5-[(pyrimidin-2-ylthio)methyl]-2-furamide has been widely studied for its potential therapeutic applications. It has been shown to have analgesic effects in animal models of pain, suggesting that it may be useful for the treatment of chronic pain. Additionally, N-[1-methyl-2-(2-thienyl)ethyl]-5-[(pyrimidin-2-ylthio)methyl]-2-furamide has been shown to have anxiolytic and antidepressant effects in animal models, indicating that it may have potential as a treatment for anxiety and depression.